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Compound of Interest

Compound Name:
(2-Methylmorpholin-2-

yl)methanamine

Cat. No.: B13497639

Get Quote

Executive Summary & Structural Analysis
Compound: (2-Methylmorpholin-2-yl)methanamine CAS: 1006727-36-1 (Generic/Analogous

reference) or 159909-66-1 (Salt forms) Formula: C6H14N2O Core Feature: Quaternary carbon

at position 2 (C2).[1]

Strategic Importance in Drug Discovery
Unlike the common (4-Methylmorpholin-2-yl)methanamine (where the methyl is on the

nitrogen), the 2-methyl analog possesses a quaternary stereocenter. This substitution pattern

blocks metabolic oxidation at the C2 position and prevents racemization, a critical

"performance" advantage over non-quaternary morpholine scaffolds. However, this quaternary

center eliminates the characteristic C2-methine proton signal, requiring a modified assignment

strategy.
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Feature
Target: (2-Methylmorpholin-

2-yl)methanamine

Alternative: (4-

Methylmorpholin-2-

yl)methanamine

Methyl Group
C-Methyl: Attached to C2

(Quaternary).
N-Methyl: Attached to N4.

Methyl Shift ~1.0–1.2 ppm (Singlet). ~2.2–2.3 ppm (Singlet).[2]

C2 Proton Absent (Quaternary C). Present (Methine, Multiplet).

Stereostability High (Quaternary center). Moderate (Tertiary C-H acidic).

Experimental Methodology
Sample Preparation Protocol
To ensure high-resolution data and prevent aggregation, follow this self-validating protocol.

Solvent Selection:

Free Base: Use CDCl3 (99.8% D) + 0.03% TMS. Why: Maximizes solubility and spectral

dispersion of the ring protons.

HCl Salt: Use DMSO-d6 or D2O. Why: Salts are insoluble in chloroform. DMSO-d6 allows

observation of exchangeable ammonium protons (

), while D2O eliminates them to simplify the aliphatic region.

Concentration: Prepare a 10–15 mM solution (approx. 2 mg in 0.6 mL).

Caution: Over-concentration (>50 mM) can cause line broadening due to viscosity and

intermolecular H-bonding of the primary amine.

Shimming: Ensure linewidth of TMS < 0.5 Hz. The methyl singlet at C2 serves as an internal

resolution check (should be a sharp singlet, not split).
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The Assignment Workflow
The following logic flow ensures unambiguous identification of the quaternary center,

distinguishing it from regioisomers.

Start: Acquire 1H NMR

Analyze Methyl Signal
(1.0-1.2 ppm)

Is it a Singlet?

Yes: C-Methyl (Quaternary C2)

Yes (~1.1 ppm)

No (Doublet): Wrong Isomer
(e.g., 3-Methyl)

No (Doublet)

No (Singlet @ 2.2ppm):
N-Methyl Isomer

No (~2.2 ppm)

Run HSQC Spectrum

Verify C2 Quaternary:
No HSQC correlation at C2

Identify CH2-NH2:
Look for AB System

(~2.6-2.8 ppm)

Confirmed Structure:
(2-Methylmorpholin-2-yl)methanamine
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Click to download full resolution via product page

Caption: Logic flow for distinguishing the quaternary C2-methyl scaffold from N-methyl or C3-

methyl isomers.

Detailed Signal Analysis (CDCl3, 400 MHz)
Region A: The Diagnostic Methyl Group (1.0 – 1.2 ppm)

Signal: Sharp Singlet (3H).

Assignment: C2-CH3.

Significance: This singlet is the primary confirmation of the quaternary center. If this signal

appears as a doublet, the methyl is likely at C3 or C5. If it appears at 2.2 ppm, it is an N-

methyl group.

Region B: The Exocyclic Amine Methylene (2.6 – 2.8 ppm)
Signal: AB System (Pair of doublets) or Singlet (depending on resolution).

Assignment: -CH2-NH2.

Mechanistic Insight: Because C2 is a chiral center (even in racemic mixtures, the molecule is

chiral), the two protons on the exocyclic methylene are diastereotopic. They are magnetically

non-equivalent and typically appear as an AB quartet (

Hz). This splitting is a hallmark of the rigid quaternary center.

Region C: The Morpholine Ring (2.8 – 3.8 ppm)
The ring protons display complex second-order coupling due to the fixed chair conformation.

C3-H (Adjacent to Quaternary C2): These protons often appear as distinct doublets or

doublets of doublets (approx 2.7 and 3.0 ppm) with large geminal coupling (

Hz). They lack the vicinal coupling to C2-H found in standard morpholines, simplifying their
pattern.
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C5-H & C6-H (Ether Region): The protons adjacent to oxygen (C6) appear downfield (3.6 –

3.8 ppm), while the N-adjacent protons (C5) are upfield (2.8 – 3.0 ppm).

Comparative Performance: Solvent Effects
The choice of solvent drastically alters the appearance of the exchangeable protons and the

resolution of the diastereotopic signals.

Parameter Chloroform-d (CDCl3) DMSO-d6

Primary Use
Routine characterization of

Free Base.

Analysis of HCl Salts / Polar

derivatives.

NH2 Signal
Broad singlet (~1.5 ppm), often

invisible or merged with water.

Distinct broad peak (~3-8 ppm

depending on salt form).

Resolution
High: Excellent separation of

diastereotopic protons.

Medium: Viscosity broadens

multiplets; H-bonding shifts

signals.

C2-Me Shift 1.05 ppm. 1.00 ppm.

Recommendation
Preferred for Structure

Validation.

Preferred for Salt

Stoichiometry Analysis.

Reference Data Table (Predicted)
Note: Values are based on chemometric prediction algorithms for the free base in CDCl3.
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Position Group
Shift (

ppm)
Multiplicity Integral

Coupling (

Hz)

C2-Me -CH3 1.05 Singlet 3H -

Exocyclic -CH2-NH2 2.62, 2.75 AB Quartet 2H

Ring C3 N-CH2-C(q) 2.68, 2.85 Doublets 2H

Ring C5
N-CH2-CH2-

O
2.90 – 3.05 Multiplet 2H Complex

Ring C6
O-CH2-CH2-

N
3.60 – 3.75 Multiplet 2H Complex

Amine -NH2 1.40 Broad Singlet 2H -
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1H NMR Characterization Guide: (2-Methylmorpholin-2-
yl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13497639/docs#1h-nmr-characterization-guide-2-
methylmorpholin-2-yl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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